Cas no 186551-70-2 (tert-Butyl 3-methylpyrazole-1-carboxylate)

Tert-Butyl 3-methylpyrazole-1-carboxylate is a versatile heterocyclic building block widely used in organic synthesis and pharmaceutical research. This compound features a pyrazole core substituted with a methyl group at the 3-position and a tert-butoxycarbonyl (Boc) protecting group at the 1-position. The Boc group enhances stability and facilitates selective deprotection under mild acidic conditions, making it valuable for multi-step syntheses. Its well-defined reactivity and compatibility with various reaction conditions enable its use in constructing complex molecules, particularly in medicinal chemistry for drug discovery. The compound’s high purity and consistent performance ensure reliable results in synthetic applications.

tert-Butyl 3-methylpyrazole-1-carboxylate structure

186551-70-2 structure

Product Name:tert-Butyl 3-methylpyrazole-1-carboxylate

CAS No:186551-70-2

MF:C₉H₁₄N₂O₂

MW:182.219662189484

CID:850686

PubChem ID:21035385

Update Time:2025-05-21

tert-Butyl 3-methylpyrazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-Butyl 3-methyl-1H-pyrazole-1-carboxylate
- 1H-Pyrazole-1-carboxylic acid, 3-methyl-, 1,1-dimethylethyl ester
- tert-butyl 3-methylpyrazole-1-carboxylate
- ODYFCIJRCTUHSV-UHFFFAOYSA-N
- 3-methyl pyrazole 1-carboxylic acid tert-butyl ester
- 186551-70-2
- BS-25050
- 1,1-Dimethylethyl 3-methyl-1H-pyrazole-1-carboxylate
- N-t-butyloxycarbonyl-3-methylpyrazole
- D82521
- 3-Methylpyrazole-1-carboxylic Acid Tert-Butyl Ester
- DTXSID10610295
- DB-086171
- 1-Boc-3-methyl-1H-pyrazole
- SCHEMBL2013279
- tert-Butyl3-methyl-1H-pyrazole-1-carboxylate
- CS-0152730
- MFCD21609566
- tert-Butyl 3-methylpyrazole-1-carboxylate
- MDL： MFCD21609566
- Inchi： 1S/C9H14N2O2/c1-7-5-6-11(10-7)8(12)13-9(2,3)4/h5-6H,1-4H3
- InChI Key： ODYFCIJRCTUHSV-UHFFFAOYSA-N
- SMILES： O(C(N1C=CC(C)=N1)=O)C(C)(C)C

Computed Properties

Exact Mass: 182.105527694g/mol
Monoisotopic Mass: 182.105527694g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 198
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 44.1Å²

Experimental Properties

Density: 1.1±0.1 g/cm3
Boiling Point: 254.6±33.0 °C at 760 mmHg
Flash Point: 107.8±25.4 °C
Vapor Pressure: 0.0±0.5 mmHg at 25°C

tert-Butyl 3-methylpyrazole-1-carboxylate Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

tert-Butyl 3-methylpyrazole-1-carboxylate Pricemore >>

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